Cas no 2229183-85-9 (2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol)

• Product Name: 2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol
• CAS No: 2229183-85-9
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6577360
• PubChem ID: 165927484
• Update Time: 2025-05-19

2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol
• 2229183-85-9
• EN300-1813369

• Inchi： 1S/C9H13NO3S/c1-9(2,6-11)5-7-3-4-8(14-7)10(12)13/h3-4,11H,5-6H2,1-2H3
• InChI Key： BWVKUQARNXOYMR-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC(C)(C)CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.3Ų

Additional information on 2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol

Introduction to 2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol (CAS No. 2229183-85-9)

2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2229183-85-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of nitrothiophene derivatives, which are widely studied for their potential applications in drug development, agrochemicals, and advanced materials. The presence of both aromatic and aliphatic moieties in its structure makes it a versatile intermediate for synthesizing more complex molecules with tailored biological activities.

The molecular structure of 2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol consists of a propanol backbone substituted with a 5-nitrothiophene side chain. The nitro group (–NO₂) attached to the thiophene ring introduces electrophilic characteristics, making the compound reactive in various chemical transformations. Thiophene derivatives are particularly significant in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The propanol moiety provides a hydroxyl group that can participate in hydrogen bonding or serve as a nucleophile in synthetic pathways.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. 5-Nitrothiophenes, in particular, have been explored for their antimicrobial, antiviral, and anti-inflammatory properties. The nitro group enhances the bioactivity of thiophene-based scaffolds by increasing lipophilicity and facilitating interactions with biological macromolecules. This has led to the investigation of 2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol as a potential precursor for designing new drugs targeting various diseases.

One of the most compelling aspects of 2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol is its utility as a building block in organic synthesis. The combination of the nitrothiophene ring and the aliphatic alcohol group allows for diverse functionalization strategies. For instance, reduction of the nitro group can yield an amine derivative, which can then be further modified through diazotization or coupling reactions to introduce additional functional groups. This flexibility makes it an attractive candidate for constructing complex molecules with specific pharmacological profiles.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol before conducting expensive experimental trials. Molecular docking studies have shown that this compound can interact with proteins involved in metabolic pathways relevant to cancer and neurodegenerative diseases. For example, preliminary simulations suggest that the nitrothiophene moiety may bind to binding pockets on enzymes such as cyclooxygenase (COX), which is implicated in pain and inflammation.

The synthesis of 2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated thiophenes followed by alkylation and reduction steps. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds between the thiophene ring and the propanol side chain. These methods align with green chemistry principles by minimizing waste and improving atom economy.

Industrial applications of 2,2-dimethyl-3-(5-nitrothiophen-2-yl)propan-1-ol are currently being explored in collaboration between academic institutions and pharmaceutical companies. One promising area is its use as an intermediate in producing specialty polymers with enhanced thermal stability and mechanical strength. The nitro group can be polymerized or incorporated into copolymer matrices to improve material properties under extreme conditions. Additionally, researchers are investigating its potential as a precursor for liquid crystals used in display technologies due to its aromatic structure and electron-withdrawing characteristics.

The safety profile of 2,2-dimethyl-3-(5-nitrothiophen-2-ylof propananediol) is another critical consideration in its development and application. While nitroaromatic compounds are known for their reactivity, proper handling protocols ensure that risks are mitigated during synthesis and handling. Studies on related derivatives have shown that controlled exposure does not pose significant health hazards when standard laboratory practices are followed. Future research will focus on optimizing synthetic routes to produce this compound with minimal byproducts, further enhancing its safety profile.

In conclusion, 2229183 85 9 represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for drug discovery and material science innovation. As research continues to uncover new synthetic methodologies and biological activities, 2229183 85 9 is poised to play an increasingly important role in advancing scientific knowledge and technological development.